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Compound of Interest

Compound Name: Crotononitrile

Cat. No.: B1212536 Get Quote

An In-depth Technical Guide to Crotononitrile: CAS Numbers, Nomenclature, and Scientific

Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of crotononitrile, a versatile chemical

intermediate. It covers its various CAS numbers and detailed nomenclature, alongside its

chemical and physical properties. The document outlines detailed experimental protocols for its

synthesis, purification, and analysis. Furthermore, it delves into its applications in organic

synthesis and its biological effects, particularly its neurotoxicity, providing valuable information

for professionals in research and drug development.

Nomenclature and CAS Numbers
Crotononitrile, a simple unsaturated nitrile, exists as cis (Z) and trans (E) isomers. The

nomenclature and CAS numbers for these forms, as well as their mixture, are crucial for

accurate identification and sourcing.
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Isomer/Mixture IUPAC Name CAS Number Synonyms

trans-Crotononitrile (E)-But-2-enenitrile 627-26-9

(E)-2-Butenenitrile,

trans-2-Butenenitrile,

Crotonic acid nitrile

cis-Crotononitrile (Z)-But-2-enenitrile 1190-76-7

(Z)-2-Butenenitrile,

cis-2-Butenenitrile,

Isocrotononitrile

Mixture of cis and

trans
But-2-enenitrile 4786-20-3

2-Butenenitrile,

Crotononitrile

Physicochemical Properties
A summary of the key physicochemical properties of crotononitrile is presented below. These

properties are essential for its handling, storage, and application in various experimental

setups.

Property Value

Molecular Formula C₄H₅N

Molecular Weight 67.09 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 120-121 °C (mixture of isomers)

Density 0.824 g/mL at 25 °C (mixture of isomers)

Flash Point 16 °C

Solubility
Soluble in organic solvents like ethanol and

ether; limited solubility in water.[2]

Synthesis of Crotononitrile
Crotononitrile can be synthesized through various methods. The two primary routes are the

dehydration of crotonamide and the reaction of crotonaldehyde with hydroxylamine.
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Synthesis of trans-Crotononitrile from Crotonic Acid
A common laboratory-scale synthesis involves the conversion of trans-crotonic acid to trans-

crotonamide, followed by dehydration.

Experimental Protocol:

Synthesis of trans-Crotonamide:

In a round-bottom flask, suspend trans-crotonic acid in an excess of thionyl chloride.

Add a catalytic amount of N,N-dimethylformamide (DMF).

Heat the mixture under reflux until the reaction is complete (monitored by the cessation of

gas evolution).

Remove the excess thionyl chloride by distillation under reduced pressure.

Carefully add the resulting crude crotonyl chloride to a cooled, concentrated aqueous

ammonia solution with vigorous stirring.

Collect the precipitated trans-crotonamide by filtration, wash with cold water, and dry.

Dehydration of trans-Crotonamide:

In a flask equipped with a distillation apparatus, mix the dried trans-crotonamide with a

dehydrating agent such as phosphorus pentoxide or benzenesulfonyl chloride in the

presence of a base like pyridine.

Heat the mixture gently to initiate the reaction.

The trans-crotononitrile product will distill over. Collect the distillate.

Purify the crude product by fractional distillation.
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Synthesis of trans-Crotononitrile

Synthesis Workflow
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Caption: Synthesis of trans-Crotononitrile from Crotonic Acid.

Purification of Crotononitrile
Purification of the crude crotononitrile product is essential to remove unreacted starting

materials, byproducts, and solvents. Fractional distillation is the most common method for

separating the cis and trans isomers and achieving high purity.

Experimental Protocol: Fractional Distillation
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Apparatus Setup: Assemble a fractional distillation apparatus with a fractionating column

(e.g., Vigreux or packed column) placed between the distillation flask and the condenser.

Use a heating mantle with a magnetic stirrer for uniform heating.

Distillation:

Place the crude crotononitrile mixture in the distillation flask with boiling chips or a

magnetic stir bar.

Gradually heat the flask. The component with the lower boiling point (cis-crotononitrile,

bp ~108 °C) will vaporize first, rise through the fractionating column, and condense in the

condenser.

Collect the initial fractions, which will be enriched in the cis-isomer.

As the distillation progresses, the temperature at the thermometer will rise and stabilize at

the boiling point of the trans-isomer (bp ~121 °C).

Change the receiving flask to collect the purified trans-crotononitrile.

Analysis: Analyze the collected fractions by Gas Chromatography (GC) to determine their

purity and isomeric ratio.
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Purification of Crotononitrile

Purification Workflow
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Caption: Purification of Crotononitrile via Fractional Distillation.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation,

identification, and quantification of crotononitrile isomers and impurities.

Experimental Protocol: GC-MS Analysis

Sample Preparation: Prepare a dilute solution of the crotononitrile sample in a suitable

solvent (e.g., dichloromethane or acetone).
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GC-MS Parameters:

Gas Chromatograph: Use a capillary column suitable for separating volatile organic

compounds (e.g., a DB-5ms or equivalent).

Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 250 °C) to ensure the elution of all

components.

Injector: Use a split/splitless injector in split mode to avoid column overloading.

Carrier Gas: Use helium at a constant flow rate.

Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range of m/z

35-300.

Data Analysis: Identify the peaks corresponding to the cis and trans isomers of

crotononitrile based on their retention times and mass spectra. The mass spectrum of

crotononitrile will show a molecular ion peak at m/z 67. Quantify the isomers and any

impurities by integrating the peak areas.

Chemical Reactivity and Applications
Crotononitrile is a valuable building block in organic synthesis due to the presence of both a

nitrile group and a reactive double bond.

Baylis-Hillman Reaction
Crotononitrile can participate in the Baylis-Hillman reaction, a carbon-carbon bond-forming

reaction between an activated alkene and an electrophile, typically an aldehyde.

Reaction Mechanism:

A nucleophilic catalyst (e.g., DABCO) adds to the β-position of crotononitrile, forming a

zwitterionic enolate.

The enolate attacks the carbonyl carbon of the aldehyde.
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A proton transfer occurs.

The catalyst is eliminated to yield the final allylic alcohol product.

Baylis-Hillman Reaction Mechanism
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Caption: Mechanism of the Baylis-Hillman Reaction with Crotononitrile.
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Biological Activity and Neurotoxicity
Crotononitrile and its isomers have been shown to exhibit neurotoxic effects. The underlying

mechanism appears to involve the serotonergic system.

Neurotoxic Effects
Studies in animal models have demonstrated that administration of crotononitrile can lead to

behavioral abnormalities. The cis-isomer, in particular, has been linked to vestibular

dysfunction.

Involvement of the Serotonergic System
The neurotoxic effects of crotononitrile are associated with alterations in the metabolism of

serotonin (5-hydroxytryptamine, 5-HT).[3] It has been observed to cause an increase in the

levels of 5-HT and its metabolite, 5-hydroxyindoleacetic acid (5-HIAA), in various brain regions.

[3] This suggests that crotononitrile may disrupt the normal functioning of the serotonin

signaling pathway, leading to the observed neurobehavioral symptoms. The exact molecular

targets within this pathway are a subject of ongoing research.
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Crotononitrile's Effect on Serotonin Signaling
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Caption: Postulated Effect of Crotononitrile on Serotonin Signaling.

Safety Precautions
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Crotononitrile is a flammable and toxic substance. It should be handled with appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a

well-ventilated fume hood. Avoid inhalation, ingestion, and skin contact. In case of exposure,

seek immediate medical attention.

This technical guide provides a solid foundation for understanding and working with

crotononitrile. For specific applications, it is always recommended to consult the primary

literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b1212536?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

